Cas no 167421-84-3 (Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) is a chiral carbamate derivative characterized by its stereospecific [(1R)-1,3-dimethylbutyl] moiety and tert-butyl ester group. This compound is of interest in synthetic organic chemistry due to its potential as a chiral building block or intermediate in the preparation of enantiomerically pure pharmaceuticals and agrochemicals. The tert-butyl ester group enhances stability, facilitating handling and storage, while the chiral center allows for selective reactivity in asymmetric synthesis. Its structural features make it suitable for applications requiring controlled stereochemistry, such as the development of biologically active compounds or fine chemical synthesis. The compound’s purity and defined stereochemistry are critical for reproducibility in research and industrial processes.

Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) structure

167421-84-3 structure

Product Name:Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)

CAS No:167421-84-3

MF:C₁₁H₂₃NO₂

MW:201.305823564529

CID:110940

PubChem ID:45091974

Update Time:2025-10-30

Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)
- (R)-TERT-BUTYL (4-METHYLPENTAN-2-YL)CARBAMATE
- Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)
- (R)-tert-Butyl(4-methylpentan-2-yl)carbamate
- 167421-84-3
- MDL： MFCD11976088
- Inchi： 1S/C11H23NO2/c1-8(2)7-9(3)12-10(13)14-11(4,5)6/h8-9H,7H2,1-6H3,(H,12,13)/t9-/m1/s1
- InChI Key： SXUQFEPQZOVWBN-SECBINFHSA-N
- SMILES： O(C(N[C@H](C)CC(C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 201.17299
Monoisotopic Mass: 201.172878976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM317034-1g	(R)-tert-Butyl (4-methylpentan-2-yl)carbamate	167421-84-3	95%	1g	$389	2023-02-02

Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on Carbamic acid,[(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, [(1R)-1,3-Dimethylbutyl]-, 1,1-Dimethylethyl Ester (9CI)

Carbamic acid derivatives have long been recognized for their versatility in organic synthesis and their applications in various industries. Among these derivatives, Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) stands out as a significant compound with a unique structure and potential applications. This compound is identified by the CAS number 167421-84-3, which serves as a unique identifier in chemical databases and literature.

The structure of this compound is characterized by a carbamate group (-O-CO-NH-) attached to a chiral center at the (R)-configuration. The [(1R)-1,3-dimethylbutyl] group introduces steric hindrance and specific electronic properties, while the 1,1-dimethylethyl ester group adds to the compound's stability and reactivity. This combination makes it an interesting candidate for exploring stereochemical effects in reactions and for potential use in asymmetric synthesis.

Recent studies have highlighted the importance of chiral carbamates in catalytic processes and enantioselective reactions. For instance, researchers have employed Carbamic acid derivatives as ligands in transition metal-catalyzed reactions to achieve high enantioselectivity. The (R)-configuration of the butyl group in this compound could play a pivotal role in such applications by influencing the spatial arrangement of reacting molecules.

In addition to its role in catalysis, Carbamic acid esters are also being explored for their potential in drug delivery systems. The ester group can serve as a biodegradable linker in controlled-release formulations, ensuring that therapeutic agents are delivered efficiently to target sites. The stability of the ester under physiological conditions is a critical factor being investigated in ongoing studies.

The synthesis of Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester involves multi-step processes that require precise control over stereochemistry and reaction conditions. Recent advancements in asymmetric synthesis techniques have made it possible to produce this compound with high optical purity using methods such as enzymatic catalysis or chiral auxiliary approaches.

Moreover, computational chemistry has provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its interaction with other molecules and its potential as a building block in complex molecular architectures. These studies underscore the importance of understanding the electronic effects introduced by different substituents on the carbamate backbone.

In conclusion, Carbamic acid derivatives like Carbamic acid, [(1R)-1,3-dimethylbutyl]-, 1,1-dimethylethyl ester (9CI) continue to be at the forefront of chemical research due to their unique properties and diverse applications. As new research emerges, this compound is expected to find even more innovative uses across various fields of science and technology.